Cas no 835879-34-0 (2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile)

• Product Name: 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile
• CAS No: 835879-34-0
• MF: C₁₀H₆N₄O₃
• MW: 230.179641246796
• MDL: MFCD30344984
• CID: 1809412
• PubChem ID: 66850354
• Update Time: 2025-06-07

2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 2-amino-4-hydroxy-6-nitro-
• 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile
• 835879-34-0
• VHPJZNRJWCOBFW-UHFFFAOYSA-N
• SCHEMBL939858
• EN300-309143
• 2-Amino-3-cyano-4-hydroxy-6-nitroquinoline

• MDL： MFCD30344984
• Inchi： 1S/C10H6N4O3/c11-4-7-9(15)6-3-5(14(16)17)1-2-8(6)13-10(7)12/h1-3H,(H3,12,13,15)
• InChI Key： VHPJZNRJWCOBFW-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(N)NC2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.04399007g/mol
• Monoisotopic Mass: 230.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile

Introduction to 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile (CAS No. 835879-34-0)

2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 835879-34-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and historical significance in drug development. The structural features of 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile, including its amino, hydroxyl, and nitro substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The quinoline scaffold has been a cornerstone in the discovery of therapeutic agents for decades. Compounds derived from quinoline have shown efficacy against various diseases, including malaria, bacterial infections, and certain types of cancer. The introduction of nitro and nitrile groups into the quinoline core enhances the molecule's reactivity and biological activity, making it a valuable scaffold for drug design. Specifically, the presence of a nitro group at the 6-position and an amino group at the 2-position introduces electrophilic and nucleophilic centers, respectively, which can be exploited in further functionalization and derivatization.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced pharmacological properties. The compound 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile has been studied for its potential as an intermediate in the synthesis of more complex molecules. Its structural motifs are particularly attractive for designing inhibitors targeting enzymes involved in cancer metabolism and pathogenic microbial infections. The hydroxyl group at the 4-position further contributes to the molecule's versatility, allowing for diverse chemical modifications such as etherification or esterification, which can fine-tune its pharmacokinetic profile.

One of the most compelling aspects of 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile is its role in developing next-generation antimalarial agents. Malaria remains a significant global health challenge, and there is an urgent need for new drugs to combat drug-resistant strains of the parasite. Quinoline derivatives have historically been effective against malaria, but their limitations in terms of efficacy and side effects have driven researchers to explore new analogs. The nitro group in 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile can be reduced to an amine under specific conditions, potentially leading to novel bioactive compounds with improved therapeutic profiles.

Moreover, this compound has shown promise in preclinical studies as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, particularly cancer. By modifying the quinoline core of 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile, researchers have synthesized derivatives that inhibit specific kinases with high selectivity. The carbonitrile group at the 3-position provides a handle for further chemical transformations, enabling the development of molecules that can modulate kinase activity without off-target effects.

The synthesis of 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile involves multi-step organic reactions that highlight its synthetic utility. Typically, it is prepared from commercially available quinoline derivatives through nitration, hydroxylation, and cyanation steps. These reactions require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to synthesize this compound more efficiently while minimizing waste generation, aligning with green chemistry principles.

In academic research, 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile has been used as a model compound to study electronic effects and steric interactions within the quinoline scaffold. Computational studies have predicted that modifications at different positions on the ring can significantly alter the molecule's electronic properties, which can be harnessed to improve binding affinity to biological targets. Such insights are invaluable for rational drug design and have accelerated the discovery pipeline for novel therapeutics.

The pharmaceutical industry has also recognized the potential of 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile as a building block for drug candidates. Several companies are currently exploring its utility in developing small-molecule inhibitors for unmet medical needs. The ability to functionalize this compound at multiple positions allows for rapid diversification of chemical libraries, which is essential for high-throughput screening campaigns aimed at identifying lead compounds.

Future directions in research on 2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile include exploring its role in treating neurodegenerative diseases. Quinoline derivatives have shown neuroprotective properties in some studies, suggesting that modifications of this scaffold could lead to new treatments for conditions like Alzheimer's disease or Parkinson's disease. Additionally, investigating its antimicrobial activity could open new avenues for combating resistant bacterial strains.

In conclusion,2-amino-4-hydroxy-6-nitroquinoline-3-carbonitrile (CAS No. 835879-34) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing molecules with enhanced biological activity against various diseases. As research continues to uncover new applications for this compound,2-amino-*4*-hydroxy-*6*-nitroquinoline-*3*-carbonitrile* is poised to play an important role in addressing some of today's most pressing medical challenges.